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Compound of Interest

Compound Name: tert-Butylamine

Cat. No.: B042293

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and storage of air-sensitive tert-Butylamine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with tert-Butylamine?

Al: tert-Butylamine is a highly flammable, corrosive, and toxic liquid.[1][2][3] Key hazards
include:

o Flammability: It is a highly flammable liquid and vapor, with a low flash point.[3][4][5] Vapors
can form explosive mixtures with air and may travel a considerable distance to an ignition
source.[6]

o Corrosivity: It causes severe skin burns and serious eye damage upon contact.[1][3]
Ingestion can lead to chemical burns in the oral cavity and gastrointestinal tract.[1][6]

o Toxicity: It is harmful or fatal if swallowed, inhaled, or absorbed through the skin.[1][2][6]
Inhalation can cause irritation to the nose, mouth, and lungs, and repeated exposure may
lead to bronchitis.[7][8]

Q2: How should tert-Butylamine be stored?

A2: Proper storage is crucial to maintain the chemical's integrity and ensure safety.
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o Atmosphere: Handle and store under an inert gas like nitrogen or argon to prevent
degradation from air and moisture.[9]

o Temperature: Store in a cool, dry, and well-ventilated area, away from heat and sources of
ignition.[9][10][11] Recommended storage temperature is below 35°C.[10]

o Containers: Keep the container tightly closed in its original packaging.[4][6][11] Do not use
mild steel or galvanized containers.[1] Ensure proper grounding and bonding of containers to
prevent static discharge.[4][8]

e Location: Store in an approved flame-proof area.[1][6] Do not store in pits, basements, or
areas where vapors may be trapped.[6]

Q3: What materials are incompatible with tert-Butylamine?

A3: Avoid contact with the following materials to prevent hazardous reactions:
e Strong oxidizing agents (e.g., nitrates, peroxides, chlorine)[1][2][6][12]

e Strong acids[1][2][12]

o Copper, aluminum, and their alloys[1]

 |socyanates, halogenated organics, peroxides, phenols, epoxides, anhydrides, and acid
halides[2][7]

Q4: What should | do in case of a spill?
A4: In the event of a spill, immediate action is required:

e Minor Spills: Remove all ignition sources.[1][6] Clean up spills immediately using an inert
absorbent material like dry sand.[13] Ensure adequate ventilation.[11]

o Major Spills: Evacuate the area and move upwind.[1][6] Alert emergency responders,
providing the location and nature of the hazard.[1] Prevent the spill from entering drains.[3][6]

Q5: What personal protective equipment (PPE) is required when handling tert-Butylamine?
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A5: Comprehensive PPE is mandatory to prevent exposure.
o Eye/Face Protection: Wear chemical goggles and a full-face shield.[1]

o Skin Protection: Use chemical-resistant gloves and protective clothing to prevent skin
contact.[1][10]

» Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for
organic vapors is necessary, especially when working outside a fume hood or in areas with
insufficient ventilation.[1][12]

Troubleshooting Guide
Issue 1: The container of tert-Butylamine is bulging.

o Cause: tert-Butylamine is a low-boiling-point substance.[1] Storage at elevated
temperatures can cause pressure buildup inside a sealed container.[1][6]

e Solution:
o Carefully move the container to a cool, well-ventilated area.
o Allow the container to cool down.

o Vent the container periodically and carefully in a chemical fume hood to release excess
pressure.[1]

Issue 2: The tert-Butylamine has a yellow or brown discoloration.
o Cause: Discoloration can indicate product degradation due to exposure to air or impurities.
e Solution:

o Ensure that the product has been stored under an inert atmosphere as recommended.

o If purity is critical for your application, it is advisable to use a fresh, unopened container.
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o Review your handling procedures to ensure that air and moisture are not introduced

during transfer.

Issue 3: | observe a strong ammonia-like odor in the storage area.

e Cause: A strong odor likely indicates a leak or a spill from a container. tert-Butylamine has a

characteristic ammonia-like odor.[7][10]

e Solution:

o Wearing appropriate PPE, inspect all containers for leaks.

o Check for any recent spills that may not have been fully cleaned.

o Ensure the storage area is well-ventilated.[10] If the odor persists, move the material to a

more secure location and notify safety personnel.

Quantitative Data Summary

Property Value Reference(s)
Boiling Point 46 °C/114.8 °F @ 760 mmHg  [5]
Flash Point -8°C/17.6 °F [5]
Autoignition Temperature 380°C/716 °F [5]
Explosive Limits (in air) Lower: 1.7% Upper: 8.9% [5]
Vapor Density 2.5 (Air=1) [5]
Specific Gravity 0.690 [5]

Experimental Protocols

Protocol 1: Safe Transfer of tert-Butylamine Under an Inert Atmosphere

This protocol outlines the steps for safely transferring tert-Butylamine from a supplier bottle to

a reaction vessel using a syringe, while maintaining an inert atmosphere to prevent exposure to

air.
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Materials:

Schlenk line or manifold with a supply of inert gas (Nitrogen or Argon)

Supplier bottle of tert-Butylamine with a septum-sealed cap

Dry, clean syringe and a long needle

Dry, clean reaction vessel (e.g., round-bottom flask) fitted with a rubber septum

"Exit" or "bleed" needle

Procedure:

o Prepare the Reaction Vessel:

[e]

Flame-dry the reaction vessel under vacuum or oven-dry it to remove any moisture.[14]
[15]

Allow the vessel to cool to room temperature under a positive pressure of inert gas.

[e]

o

Insert a rubber septum into the neck of the flask.

[¢]

Insert an exit needle connected to a bubbler to maintain a slight positive pressure of inert
gas.[14][15]

e Prepare the Syringe:
o Take a clean, dry syringe and needle.

o Flush the syringe with inert gas by drawing a full volume of gas from the inert gas line and
expelling it.[14] Repeat this process three times.

o Transfer the Liquid:

o Pierce the septum of the tert-Butylamine supplier bottle with the needle of the flushed
syringe.
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o Slowly withdraw the desired volume of tert-Butylamine. It is good practice to draw a
slightly larger volume than needed.

o Invert the syringe and carefully push the plunger to expel any gas bubbles and adjust to
the exact volume.[16]

o Withdraw a small "buffer”" of inert gas from the headspace of the supplier bottle into the
syringe.[14][17] This prevents the reactive liquid from being at the tip of the needle during
transfer.

o Withdraw the syringe from the supplier bottle and insert the needle through the septum of
the reaction vessel.

o First, inject the inert gas buffer, then slowly dispense the tert-Butylamine into the reaction
vessel.[17]

o Once the transfer is complete, withdraw a small amount of inert gas from the reaction
vessel headspace into the syringe before removing the needle. This will clear the needle
of any residual liquid.

o Remove the syringe and immediately quench any residual reagent in the syringe by
injecting it into a suitable quenching solution (e.g., isopropanol).

Visualizations
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Caption: Troubleshooting workflow for common issues with tert-Butylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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